Cas no 1804829-50-2 (3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804829-50-2
• MF: C₉H₇F₃IN₃O
• MW: 357.07106423378
• CID: 4835891
• Update Time: 2025-10-31

3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3IN3O/c10-9(11,12)17-8-3-6(13)5(4-15)7(16-8)1-2-14/h3H,1,4,15H2
• InChI Key： ZZVNVJDXKBPQQO-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC#N)C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.6
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Guide to 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804829-50-2)

The compound 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804829-50-2) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring an aminomethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile is its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in medicinal chemistry, and this compound's pyridine core serves as a versatile scaffold. The presence of the trifluoromethoxy group enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. Additionally, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums.

In the context of current trends, the demand for fluorinated compounds like 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile has surged due to their stability and metabolic resistance. Fluorine incorporation is a hot topic in drug design, as evidenced by the rise in searches for "fluorine in pharmaceuticals" and "trifluoromethoxy derivatives." This compound aligns perfectly with these trends, making it a subject of interest for researchers exploring bioisosteres and prodrug strategies.

Another area where CAS No. 1804829-50-2 gains relevance is in agrochemical innovation. The pyridine and trifluoromethoxy functionalities are common in pesticides and herbicides, driving queries like "pyridine-based agrochemicals" and "trifluoromethoxy in crop protection." Its potential to act as a building block for crop protection agents underscores its importance in sustainable agriculture, a sector increasingly focused on green chemistry solutions.

From a synthetic perspective, the acetonitrile group in 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile offers additional reactivity, enabling transformations such as cyclization and nucleophilic substitution. These reactions are frequently discussed in organic chemistry circles, with many researchers seeking information on "acetonitrile derivatives in synthesis." The compound's versatility makes it a valuable tool for method development and catalysis studies.

In summary, 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804829-50-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features align with current research trends, making it a sought-after intermediate for innovative solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable chemistry.